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Compound of Interest

1,3-Benzenedisulfonic acid, 4-
Compound Name:
formyl-

Cat. No.: B1205483

An In-depth Technical Guide on 4-Formyl-1,3-
Benzenedisulfonic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the properties, characteristics, and
potential applications of 4-formyl-1,3-benzenedisulfonic acid. The information is curated for
professionals in research and drug development, with a focus on presenting clear, actionable
data and methodologies.

Core Properties and Characteristics

4-Formyl-1,3-benzenedisulfonic acid, also known as 2,4-disulfobenzaldehyde, is an aromatic
organic compound characterized by a benzene ring substituted with a formyl group and two
sulfonic acid groups. This unique combination of functional groups imparts specific chemical
properties that make it a valuable reagent in various synthetic applications.

Chemical and Physical Properties

The key chemical and physical properties of 4-formyl-1,3-benzenedisulfonic acid and its
commonly available disodium salt are summarized in the tables below. These tables provide a
clear comparison of the quantitative data for easy reference.
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Table 1: Properties of 4-Formyl-1,3-Benzenedisulfonic Acid

Property Value

Molecular Formula C7He0O7S2

Molecular Weight 266.25 g/mol [1]

CAS Number 88-39-1[1]

Appearance White to light yellow crystalline solid[2]
Solubility Soluble in water[2]

Predicted Density ~1.8 g/cm?3[1]

Predicted Boiling Point 495.89 °C[1]

Predicted Melting Point 210.68 °C[1]

Table 2: Properties of 4-Formyl-1,3-Benzenedisulfonic Acid Disodium Salt Hydrate

Property Value

Molecular Formula C7HaNa207S2 - xH20

Molecular Weight 310.21 g/mol (anhydrous basis)[3][4]

CAS Number 207291-88-1 (hydrate)[3][4]

Appearance Powder, crystals, or chunks[4]

Solubility Soluble in water

Storage Temperature Room temperature[4]
Synonyms

For comprehensive literature searches and material sourcing, it is important to be aware of the
various synonyms for this compound.

Table 3: Common Synonyms
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Synonym

2,4-Disulfobenzaldehyde[2]

Benzaldehyde-2,4-disulfonic acid[2]

4-Formylbenzene-1,3-disulfonic acid[2]

4-Formyl-1,3-disulfobenzene[2]

Synthesis and Purification

While a specific, detailed experimental protocol for the synthesis of 4-formyl-1,3-
benzenedisulfonic acid is not readily available in the reviewed literature, a plausible synthetic
route can be inferred from established organic chemistry reactions. The synthesis would likely
involve two key steps: the disulfonation of a suitable benzene derivative followed by

formylation.

Hypothetical Synthesis Workflow

The following diagram illustrates a potential workflow for the synthesis of 4-formyl-1,3-
benzenedisulfonic acid.
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Hypothetical Synthesis Workflow
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Caption: A logical workflow for the synthesis of 4-formyl-1,3-benzenedisulfonic acid.

Experimental Considerations
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» Sulfonation: The sulfonation of aromatic compounds is a standard electrophilic aromatic
substitution. The use of fuming sulfuric acid (oleum) is common for introducing multiple
sulfonic acid groups.

o Formylation: The introduction of a formyl group onto a deactivated ring, such as one bearing
two sulfonic acid groups, can be challenging. A potential method is the oxidation of a pre-
existing methyl group, as suggested in a historical patent for a related compound.

 Purification: A patent for the purification of the disodium salt of 4-formyl-1,3-
benzenedisulfonic acid suggests that recrystallization is a viable method to remove inorganic
impurities and structurally related byproducts.

Chemical Reactivity and Applications

The chemical reactivity of 4-formyl-1,3-benzenedisulfonic acid is dominated by the aldehyde
functional group, which readily undergoes reactions with nucleophiles. The sulfonic acid groups
are strong acids and are typically present as their conjugate bases (sulfonates) under neutral
or basic conditions.

Reactivity Profile

The aldehyde group is susceptible to nucleophilic attack, allowing for a variety of chemical
transformations.
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Reactivity of the Formyl Group
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Caption: Common reactions of the formyl group with various nucleophiles.

Key Applications

Dye Intermediate: This compound serves as a precursor in the synthesis of various dyes. For
example, it is used in the production of Food Blue 3 and Acid Red 52 through condensation
reactions with N,N-diethylbenzenamine and 3-(diethylamino)phenol, respectively[5].

Proteomics Research: The disodium salt of 4-formyl-1,3-benzenedisulfonic acid is utilized as
a biochemical for proteomics research[6]. A related compound, 4-formyl-benzenesulfonic
acid (FBSA), has been employed for the N-terminal chemical derivatization of peptides to
enhance their analysis by mass spectrometry[7].

Polymer Chemistry: The disodium salt hydrate is used in the synthesis of polymer electrolyte
membranes, which are critical components of electrochemical devices[3][4].

Diagnostic Assays: It finds application in the manufacturing of diagnostic assays, particularly
in hematology and histology[4].
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Spectral Data

Detailed spectral analysis is crucial for the identification and characterization of 4-formyl-1,3-
benzenedisulfonic acid. While a comprehensive set of interpreted spectra is not readily
available in the public domain, the following provides an overview of expected spectral
features.

Mass Spectrometry

The mass spectrum of the related compound 2-formyl benzene sulfonate shows a
characteristic loss of SOz and CO, resulting in a protonated benzene ring. A similar
fragmentation pattern would be expected for 4-formyl-1,3-benzenedisulfonic acid, with
sequential loss of the sulfonyl and formyl groups.

Biological Activity

Currently, there is a notable lack of publicly available data on the specific biological activity,
including cytotoxicity or involvement in signaling pathways, of 4-formyl-1,3-benzenedisulfonic
acid. General studies on aromatic sulfonic acids indicate that their toxicity can vary widely
depending on the other substituents on the aromatic ring. Some sulfonated aromatic amines
have been shown to be poorly biodegradable. Further research is required to elucidate the
specific biological effects of this compound.

Safety and Handling

The disodium salt of 4-formyl-1,3-benzenedisulfonic acid is classified as a warning-level
hazard. It is known to cause skin irritation (H315), serious eye irritation (H319), and may cause
respiratory irritation (H335)[3][4].

Table 4: Hazard and Precautionary Statements
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Code Statement

H315 Causes skin irritation

H319 Causes serious eye irritation
H335 May cause respiratory irritation

Avoid breathing

P261 .
dust/fume/gas/mist/vapors/spray

5280 Wear protective gloves/protective clothing/eye
protection/face protection

P302+P352 IF ON SKIN: Wash with plenty of water
IF IN EYES: Rinse cautiously with water for

P305+P351+P338 several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing

Appropriate personal protective equipment (PPE), including gloves, eye protection, and a dust
mask, should be used when handling this compound. It should be stored in a well-ventilated
area.

Conclusion

4-Formyl-1,3-benzenedisulfonic acid is a versatile chemical intermediate with established
applications in the synthesis of dyes, polymers, and as a reagent in proteomics. Its reactivity is
primarily centered around the formyl group, which allows for a range of derivatization reactions.
While a detailed experimental protocol for its synthesis is not readily available, it can be
conceptually designed based on standard aromatic substitution and oxidation reactions. A
significant gap in the current knowledge is the lack of data on its biological activity, which
warrants further investigation, especially for any potential applications in drug development.
Researchers and scientists are advised to handle this compound with appropriate safety
precautions due to its irritant properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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